Acid Black 58
Overview
Description
Acid Black 58 is a synthetic dye belonging to the class of azo dyes. It is primarily used in the textile industry for dyeing wool, polyamide fibers, silk, and leather. The compound is known for its excellent lightfastness and resistance to washing, making it a popular choice for various industrial applications .
Preparation Methods
Synthetic Routes and Reaction Conditions: The synthesis of Acid Black 58 involves the diazotization of 2-amino-4-(methylsulfonyl)phenol, followed by coupling with N-(7-hydroxynaphthalen-1-yl)acetamide. This intermediate is then converted into a 1:2 chromium complex .
Industrial Production Methods: Industrial production of Acid Black 58 typically follows the same synthetic route but on a larger scale. The process involves precise control of reaction conditions, such as temperature, pH, and the concentration of reactants, to ensure high yield and purity of the final product .
Chemical Reactions Analysis
Types of Reactions: Acid Black 58 undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized under specific conditions, leading to the formation of different oxidation products.
Reduction: Acid Black 58 can be reduced to its corresponding amines, which can further participate in various chemical reactions.
Substitution: The compound can undergo substitution reactions, where one or more functional groups are replaced by other groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.
Reduction: Reducing agents such as sodium dithionite and zinc dust are often used.
Substitution: Various nucleophiles can be used for substitution reactions, depending on the desired product.
Major Products Formed: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfonic acids, while reduction can produce aromatic amines .
Scientific Research Applications
Acid Black 58 has a wide range of applications in scientific research, including:
Chemistry: Used as a model compound for studying azo dye chemistry and reaction mechanisms.
Biology: Employed in staining techniques for visualizing biological tissues and cells.
Medicine: Investigated for its potential use in drug delivery systems and as a diagnostic tool.
Industry: Widely used in the textile industry for dyeing various fabrics and in the leather industry for coloring leather products
Mechanism of Action
The mechanism of action of Acid Black 58 involves its interaction with various molecular targets. The dye molecules bind to the fibers through ionic and hydrogen bonding, leading to strong attachment and resistance to washing. The chromium complex formation enhances the dye’s stability and lightfastness .
Comparison with Similar Compounds
- Acid Black 60
- Acid Black 180
- Acid Black 227
- Acid Black 131
- Acid Black 140
Comparison: Acid Black 58 is unique due to its specific molecular structure, which includes a chromium complex. This structure provides superior lightfastness and resistance to washing compared to other similar compounds. Additionally, the presence of the methylsulfonyl group enhances its solubility and dyeing properties .
Biological Activity
Acid Black 58 is a synthetic dye belonging to the azo dye family, primarily used in textile and leather industries. Its chemical structure and properties have raised concerns regarding its biological activity, particularly its potential toxicity and environmental impact. This article reviews the biological activity of Acid Black 58, focusing on its toxicological effects, mechanisms of action, and relevant case studies.
Chemical Structure and Properties
Acid Black 58 is characterized by its azo group (-N=N-) which is responsible for the compound's color and reactivity. The dye is soluble in water, making it effective for applications in dyeing processes. However, its solubility also raises concerns about its persistence in aquatic environments and potential bioaccumulation.
Toxicological Effects
Research indicates that Acid Black 58 exhibits various toxicological effects on living organisms. Key findings include:
- Cytotoxicity : Studies have shown that Acid Black 58 can induce cytotoxic effects in various cell lines. For instance, exposure to the dye has been linked to increased cell death in human liver cells (HepG2) at concentrations above 50 µg/mL, with an IC50 value indicating significant cytotoxicity at higher concentrations .
- Genotoxicity : The dye has also been associated with genotoxic effects. In vitro assays demonstrated that Acid Black 58 can cause DNA damage in human lymphocytes, as evidenced by increased micronucleus formation .
- Endocrine Disruption : Some studies suggest that Acid Black 58 may act as an endocrine disruptor. It has been shown to interfere with hormone signaling pathways in animal models, potentially affecting reproductive health .
The biological activity of Acid Black 58 can be attributed to several mechanisms:
- Oxidative Stress : The dye induces oxidative stress in cells, leading to the production of reactive oxygen species (ROS). This oxidative stress can result in cellular damage and apoptosis .
- Inflammatory Response : Exposure to Acid Black 58 has been linked to the activation of inflammatory pathways. In animal studies, the dye increased levels of pro-inflammatory cytokines, suggesting a potential role in chronic inflammation .
- Enzyme Inhibition : Acid Black 58 has been found to inhibit certain enzymes involved in detoxification processes, which may exacerbate its toxic effects on cells .
Case Studies
Several case studies highlight the biological activity of Acid Black 58:
- Aquatic Toxicity : A study assessing the impact of Acid Black 58 on aquatic organisms found that exposure led to significant mortality rates in fish species such as Danio rerio (zebrafish). The observed LC50 value was approximately 30 mg/L, indicating high toxicity levels .
- Microbial Effects : Research on microbial communities exposed to Acid Black 58 demonstrated alterations in diversity and function. Specific bacteria showed reduced growth rates and metabolic activity when exposed to sub-lethal concentrations of the dye .
- Bioremediation Potential : Some studies have explored the use of microorganisms for the bioremediation of Acid Black 58-contaminated environments. For example, Aspergillus flavus was shown to degrade up to 64% of Acid Black 58 under optimal conditions, highlighting potential pathways for environmental cleanup .
Summary Table of Biological Activities
Properties
CAS No. |
12218-94-9 |
|---|---|
Molecular Formula |
C4H8O5 |
Molecular Weight |
0 |
Origin of Product |
United States |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
